4-[benzyl(methyl)amino]-N-(4-methoxyphenyl)-3-nitrobenzamide

• IUPAC Name: 4-[benzyl(methyl)amino]-N-(4-methoxyphenyl)-3-nitrobenzamide
• InChI: InChI=1S/C22H21N3O4/c1-24(15-16-6-4-3-5-7-16)20-13-8-17(14-21(20)25(27)28)22(26)23-18-9-11-19(29-2)12-10-18/h3-14H,15H2,1-2H3,(H,23,26)
• InChI Key: RMZFIHHNCCIWJY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2=C(C=C(C=C2)C(=O)NC3=CC=C(C=C3)OC)[N+](=O)[O-]
• Molecular Formula: C22H21N3O4
• Molecular Weight: 391.4 g/mol

Description

4-[benzyl(methyl)amino]-N-(4-methoxyphenyl)-3-nitrobenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BMN-673 or talazoparib, and it has been found to have a number of interesting properties that make it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of BMN-673 is complex and involves the inhibition of PARP enzymes. PARP enzymes are involved in a variety of cellular processes, including DNA repair, and the inhibition of these enzymes can lead to the accumulation of DNA damage in cancer cells, ultimately resulting in cell death.
Biochemical and Physiological Effects:
BMN-673 has been found to have a number of biochemical and physiological effects in both cancer cells and healthy cells. In cancer cells, the inhibition of PARP enzymes can lead to the accumulation of DNA damage and ultimately result in cell death. In healthy cells, the effects of BMN-673 are less clear, but it is believed that the compound may have a role in the regulation of cellular processes such as DNA repair and cell proliferation.

Advantages and Limitations for Lab Experiments

One of the major advantages of BMN-673 is its specificity for PARP enzymes, which makes it a valuable tool for researchers studying the role of PARP enzymes in various cellular processes. However, there are also some limitations associated with the use of BMN-673 in lab experiments, including the fact that it can be difficult to synthesize and that it may have off-target effects on other cellular processes.

Future Directions

There are a number of potential future directions for research involving BMN-673. One promising area of research involves the development of new PARP inhibitors that are even more effective than BMN-673. Another area of research involves the use of BMN-673 in combination with other drugs to treat cancer. Additionally, researchers may explore the potential applications of BMN-673 in other areas of scientific research beyond cancer treatment.

Scientific Research Applications

BMN-673 has been found to have a number of potential applications in scientific research. One of the most promising areas of research involves the use of BMN-673 as a PARP inhibitor. PARP inhibitors are a class of drugs that have been found to be effective in the treatment of certain types of cancer, and BMN-673 has been shown to be particularly effective in this regard.